Cas no 2228828-27-9 (1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228828-27-9
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 6004219
• PubChem ID: 165833360
• Update Time: 2025-07-18

1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1972489
• 2228828-27-9
• 1-[2-(difluoromethoxy)phenyl]-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C12H12F2O4/c13-11(14)18-9-4-2-1-3-8(9)12(10(16)17)5-7(15)6-12/h1-4,7,11,15H,5-6H2,(H,16,17)
• InChI Key： AFICGBPEKZCPNI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 258.07036518g/mol
• Monoisotopic Mass: 258.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid

1-2-(Difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic Acid: A Promising Compound in Medicinal Chemistry

1-2-(Difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228828-27-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their diverse biological activities and structural flexibility. The presence of the difluoromethoxy group and the hydroxy substituent on the cyclobutane ring imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid is characterized by a cyclobutane ring with a hydroxyl group at the 3-position and a carboxylic acid group at the 1-position. The phenyl ring is substituted with a difluoromethoxy group at the 2-position, which significantly influences the compound's electronic and steric properties. This unique combination of functional groups provides a platform for exploring various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the potential of 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid in treating inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK. These findings suggest that 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid could be a promising lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid has shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid could be further investigated as a potential anticancer agent.

The neuroprotective effects of 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid have also been explored in recent studies. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults, such as glutamate excitotoxicity and β-amyloid toxicity. The neuroprotective mechanism involves the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways. These findings suggest that 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid could be a valuable candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid have been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability, favorable plasma stability, and low toxicity profiles in animal models. These favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical development.

In conclusion, 1-2-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228828-27-9) is a promising compound with diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its application in various medical fields.